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Compound of Interest

Compound Name: Diheptyl phthalate

Cat. No.: B7779869

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Diheptyl
Phthalate (DHP) as a Certified Reference Material (CRM). DHP is a phthalate ester commonly
used as a plasticizer in various polymers.[1] As a CRM, it serves as a high-purity standard for
the accurate quantification of DHP in a variety of matrices, including environmental samples,
food contact materials, and consumer products.

Properties and Specifications

Diheptyl Phthalate is a diester of phthalic acid and heptyl alcohol. As a certified reference
material, it is produced and certified under ISO 17034 and ISO/IEC 17025 standards, ensuring
traceability and accuracy for analytical applications.[2]

Table 1: General Properties of Diheptyl Phthalate
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Property Value

Phthalic acid diheptyl ester, Di-n-heptyl
Synonyms

phthalate
CAS Number 3648-21-3

Linear Formula

CeHa-1,2-[CO2(CH2)6CHs3]2

Molecular Weight 362.50 g/mol

Appearance Colorless to pale yellow, clear liquid
Boiling Point 195 °C at 0.04 mmHg

Density 0.988 g/mL at 25 °C

Refractive Index

n20/D 1.485 (lit.)

Table 2: Specifications of Diheptyl Phthalate as a Certified Reference Material

Parameter

Specification

Purity (Assay)

>97.0% (GC)

Format

Neat (liquid)

Storage Temperature

2-30°C

Traceability

Traceable to USP and Ph. Eur. standards may
be available for pharmaceutical secondary
standards.

Applications

Diheptyl Phthalate CRM is primarily used for the calibration of analytical instruments and for

spiking samples in method validation to ensure the accuracy and reliability of results.

e Environmental Monitoring: DHP is used as a standard to quantify its presence in

environmental samples such as water and soil, where it may be found as a pollutant.
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e Food Safety and Quality Control: It is employed in the analysis of food contact materials like
plastic packaging to ensure that the migration of DHP into food products does not exceed
regulatory limits. Phthalates are known to be more prevalent in fatty foods.

o Consumer Product Testing: DHP CRM is used to test for the presence and quantity of this
plasticizer in various consumer goods, including toys, cosmetics, and medical devices.

o Pharmaceutical Analysis: In the pharmaceutical industry, it can be used as a secondary
standard for quality control and release testing of drug products where phthalates might be
present as excipients or contaminants.

Experimental Protocols

The following are generalized protocols for the use of Diheptyl Phthalate CRM in common
analytical applications. Researchers should adapt these protocols to their specific
instrumentation and sample matrices.

Protocol for Quantification of Diheptyl Phthalate in
Water Samples by GC-MS

This protocol outlines the use of DHP CRM for the analysis of water samples using Gas
Chromatography-Mass Spectrometry (GC-MS).

Methodology:
e Preparation of Standard Solutions:

o Prepare a stock solution of DHP CRM in a high-purity solvent such as hexane or isooctane
(e.g., 1000 pg/mL).

o Perform serial dilutions of the stock solution to create a series of calibration standards with
concentrations ranging from the expected limit of quantification to the upper end of the
linear range of the instrument (e.g., 0.1, 0.5, 1, 5, 10 pg/mL).

o Sample Preparation (Liquid-Liquid Extraction):

o Collect 1 liter of the water sample in a clean glass container.
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o Spike the sample with an appropriate internal standard.
o Adjust the pH of the sample to neutral.

o Transfer the sample to a separatory funnel and add 60 mL of a suitable extraction solvent
(e.g., dichloromethane).

o Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

o Allow the layers to separate and collect the organic layer.

o Repeat the extraction two more times with fresh portions of the extraction solvent.

o Combine the organic extracts and dry them by passing through anhydrous sodium sulfate.

o Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

GC-MS Analysis:

o Instrument: Gas Chromatograph coupled with a Mass Spectrometer.
o Column: A non-polar capillary column (e.g., DB-5ms or equivalent).
o Injection Volume: 1 pL.

o Inlet Temperature: 280 °C.

o Oven Program: Start at 70 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold
for 10 minutes.

o Carrier Gas: Helium at a constant flow rate.
o MS Transfer Line Temperature: 280 °C.
o lon Source Temperature: 230 °C.

o Mode: Selected lon Monitoring (SIM) for quantification of characteristic DHP ions (e.g.,
m/z 149, 167, 279).
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o Data Analysis:
o Inject the prepared calibration standards to generate a calibration curve.
o Inject the prepared sample extract.

o Identify and quantify DHP in the sample by comparing its retention time and mass
spectrum to that of the CRM. Calculate the concentration based on the calibration curve.

Preparation Analysis
Collect Water Spike with Liquid-Liquid Concentrate GC-MS Injection Datsal QC&”isitiO"
Sample Internal Standard Extraction Extract ( ode)
Data Processing
Prepare DHP CRM Create Calibration
Stock Solution Standards Generate | Quantify bHP
Calibration Curve | inSample

Click to download full resolution via product page

Caption: Workflow for DHP quantification in water by GC-MS.

Protocol for Quantification of Diheptyl Phthalate in
Polymer Samples by LC-MS/MS

This protocol describes the use of DHP CRM for the analysis of polymer samples, such as
those used in food contact materials, by Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS).

Methodology:
e Preparation of Standard Solutions:

o Prepare a stock solution of DHP CRM in a high-purity solvent such as acetonitrile (e.g.,
1000 pg/mL).
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o Perform serial dilutions to create calibration standards in the desired concentration range
(e.g., 1,5, 10, 50, 100 ng/mL).

o Sample Preparation (Solvent Extraction):

o Cut a representative portion of the polymer sample into small pieces (approximately 1-2
mm).

o Accurately weigh about 1 gram of the polymer into a glass vial.

o Add a known volume of a suitable extraction solvent (e.g., 10 mL of dichloromethane or a
mixture of hexane and acetone).

o Spike with an appropriate internal standard.

o Extract the sample using ultrasonication for 30 minutes.

o Filter the extract through a 0.22 um PTFE syringe filter.

o Evaporate the solvent to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a known volume of the mobile phase (e.g., 1 mL).

e LC-MS/MS Analysis:

o Instrument: Liquid Chromatograph coupled with a Tandem Mass Spectrometer.

o Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 pm).

o Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

o Flow Rate: 0.3 mL/min.

o Injection Volume: 5 pL.

o Column Temperature: 40 °C.

o lonization Source: Electrospray lonization (ESI) in positive mode.
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o Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions
of DHP.

o Data Analysis:
o Construct a calibration curve by injecting the standard solutions.
o Inject the prepared sample extract.

o Identify and quantify DHP based on its retention time and MRM transitions. Calculate the
concentration in the original polymer sample.
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Caption: Workflow for DHP quantification in polymers by LC-MS/MS.

Logical Relationships in CRM-Based Quantification

The accurate quantification of an analyte like Diheptyl Phthalate relies on the relationship
between the analytical instrument's response and the known concentration of the CRM. This
relationship is established through a calibration curve.
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Caption: Logical flow of certified reference material-based quantification.

For research use only. Not for use in diagnostic procedures. It is the responsibility of the user to

verify the suitability of this information for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Diheptyl Phthalate as
a Certified Reference Material]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779869#use-of-diheptyl-phthalate-as-a-certified-
reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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